Cas no 2025442-03-7 (3-(1-Methanesulfonylpyrrolidin-3-yl)piperidin-2-one)

• Product Name: 3-(1-Methanesulfonylpyrrolidin-3-yl)piperidin-2-one
• CAS No: 2025442-03-7
• MF: C₁₀H₁₈N₂O₃S
• MW: 246.326521396637
• CID: 6546838
• PubChem ID: 165789370
• Update Time: 2025-06-12

3-(1-Methanesulfonylpyrrolidin-3-yl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2025442-03-7
• EN300-734019
• 3-(1-methanesulfonylpyrrolidin-3-yl)piperidin-2-one
• 3-(1-Methanesulfonylpyrrolidin-3-yl)piperidin-2-one

• Inchi： 1S/C10H18N2O3S/c1-16(14,15)12-6-4-8(7-12)9-3-2-5-11-10(9)13/h8-9H,2-7H2,1H3,(H,11,13)
• InChI Key： XVXDLYMWZATBNH-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C1)C1C(NCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 246.10381361g/mol
• Monoisotopic Mass: 246.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 74.9Ų

Additional information on 3-(1-Methanesulfonylpyrrolidin-3-yl)piperidin-2-one

Introduction to 3-(1-Methanesulfonylpyrrolidin-3-yl)piperidin-2-one (CAS No. 2025442-03-7)

3-(1-Methanesulfonylpyrrolidin-3-yl)piperidin-2-one is a significant compound in the field of pharmaceutical chemistry, exhibiting a complex molecular structure that has garnered considerable attention from researchers worldwide. This compound, identified by its Chemical Abstracts Service (CAS) number 2025442-03-7, belongs to a class of molecules that are being extensively studied for their potential applications in drug development. The presence of both piperidine and pyrrolidine rings in its structure contributes to its unique chemical properties, making it a promising candidate for various therapeutic interventions.

The molecular framework of 3-(1-Methanesulfonylpyrrolidin-3-yl)piperidin-2-one consists of a piperidinone core substituted with a methanesulfonyl group at the 1-position and another piperidine ring at the 3-position. This arrangement not only imparts distinct electronic and steric properties but also opens up numerous possibilities for chemical modifications and functionalization. Such structural features are particularly valuable in the design of molecules that target specific biological pathways, making this compound an attractive subject for medicinal chemistry research.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The piperidine and pyrrolidine moieties in 3-(1-Methanesulfonylpyrrolidin-3-yl)piperidin-2-one are known to interact with these systems, suggesting potential applications in the treatment of neurological disorders. Current research is exploring its efficacy in models of depression, anxiety, and other central nervous system (CNS) disorders, where modulation of neurotransmitter activity is crucial.

One of the most compelling aspects of this compound is its ability to serve as a scaffold for further derivatization. The methanesulfonyl group provides a versatile handle for chemical modifications, allowing researchers to fine-tune its pharmacological properties. For instance, introducing different substituents at the 2-position of the piperidinone ring could alter its binding affinity to specific receptors or enhance its metabolic stability. Such modifications are essential for optimizing drug candidates for clinical use.

The synthesis of 3-(1-Methanesulfonylpyrrolidin-3-yl)piperidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the piperidine ring, followed by functionalization with the methanesulfonyl group and subsequent coupling with another piperidine moiety. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity in these transformations.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its pharmacological effects more accurately. These computational approaches are complemented by experimental validations, which include binding assays and in vitro functional studies. Together, these efforts have shed light on the potential therapeutic applications of 3-(1-Methanesulfonylpyrrolidin-3-yl)piperidin-2-one.

In vivo studies have further demonstrated the promise of this compound as a pharmacological agent. Preclinical trials have shown that it can modulate neurotransmitter levels in brain regions associated with mood and cognition, suggesting its utility in treating CNS disorders. The compound's ability to cross the blood-brain barrier is particularly noteworthy, as it allows it to exert its effects directly within the central nervous system. This property is critical for developing effective treatments for neurological conditions.

The safety profile of 3-(1-Methanesulfonylpyrrolidin-3-yl)piperidin-2-one is another area of active investigation. Toxicological studies are being conducted to assess its potential side effects and determine safe dosing regimens. These studies are essential for ensuring that the compound can be translated from preclinical research to clinical use without compromising patient safety. By addressing these concerns comprehensively, researchers aim to pave the way for its eventual approval by regulatory agencies.

The broader implications of this research extend beyond individual therapeutic applications. The development of novel compounds like 3-(1-Methanesulfonylpyrrolidin-3-yl)piperidin-2-one contributes to the advancement of pharmaceutical science as a whole. It underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in discovering and optimizing new treatments for human diseases. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly vital role in addressing unmet medical needs.

In conclusion, 3-(1-Methanesulfonylpyrrolidin-3-yl)piperidin-2-one (CAS No. 2025442-03-7) is a promising compound with significant potential in pharmaceutical research and development. Its unique molecular structure, combined with recent advancements in synthetic chemistry and computational modeling, positions it as a valuable tool for exploring new therapeutic strategies. As ongoing research continues to uncover its benefits and refine its applications, this compound is poised to make meaningful contributions to medicine and healthcare.